Benzyl 2-methanesulfonylacetate
Overview
Description
Benzyl 2-methanesulfonylacetate is a chemical compound with the molecular formula C10H12O4S . It has a molecular weight of 228.26 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Benzyl 2-methanesulfonylacetate consists of 10 carbon atoms, 12 hydrogen atoms, 4 oxygen atoms, and 1 sulfur atom .
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Benzoxazoles
Benzyl 2-methanesulfonylacetate has been utilized in the synthesis of 2-substituted benzoxazoles. This process involves the reaction of 2-aminophenol with acid chlorides and is facilitated by methanesulfonic acid, demonstrating the reagent's versatility in various organic transformations (Kumar, Rudrawar, & Chakraborti, 2008).
Alkylation of sp3 C-H Bonds
The compound is also used in the manganese dioxide-methanesulfonic acid oxidation system for direct coupling of benzylic ethers and carbamates with ketones. This illustrates its role in facilitating oxidative C-H bond activation, which is significant in the field of organic chemistry (Liu et al., 2013).
Generation of o-Quinodimethanes
Another application includes the reaction of 2-[(Trimethylsilyl)methyl]benzyl methanesulfonates with potassium fluoride to produce o-quinodimethanes. These are then trapped with electron-deficient olefins to form [4+2] cycloadducts, showcasing its use in complex organic synthesis (Shirakawa & Sano, 2014).
Catalysis and Material Science
Catalyst for Linear Alkylbenzenes Production
Methanesulfonic acid, a key component in Benzyl 2-methanesulfonylacetate, acts as a catalyst for the electrophilic addition of long-chain olefins to benzene. This process is significant in the production of linear alkylbenzenes, highlighting the compound's role in industrial chemistry (Luong et al., 2004).
Synthesis of Benzothiazoles
It is also involved in the synthesis of 2-substituted aromatic and aliphatic benzothiazoles from carboxylic acids. The simplicity of this method and its use of diverse carboxylic acids underline the compound's utility in facilitating various chemical reactions (Sharghi & Asemani, 2009).
Pharmaceutical Applications
- Synthesis of Benzylic Sulfonamides: Benzyl 2-methanesulfonylacetate is instrumental in the development of benzylic sulfonamides. An efficient strategy involving palladium-catalyzed cross-coupling and sulfonamide metathesis has been developed, highlighting its potential in pharmaceutical synthesis (Grimm et al., 2007).
Environmental and Green Chemistry
- Adsorption in Aquaculture Systems: In the environmental sector, the adsorptive removal of anaesthetics from water in Recirculating Aquaculture Systems was studied, comparing biochars from paper mill sludge with a commercial activated carbon. This research explores the potential environmental applications of materials related to benzyl 2-methanesulfonylacetate (Ferreira et al., 2016).
properties
IUPAC Name |
benzyl 2-methylsulfonylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4S/c1-15(12,13)8-10(11)14-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBJZWSNCLNIXKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2-methanesulfonylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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